Cas no 861208-39-1 (ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate)

• Product Name: ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate
• CAS No: 861208-39-1
• MF: C₁₂H₁₃ClN₄O₅
• MW: 328.708421468735
• CID: 4661615
• Update Time: 2025-05-20

ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate

• Inchi： 1S/C12H13ClN4O5/c1-3-22-12(19)11(14-7(2)18)16-15-9-5-4-8(13)6-10(9)17(20)21/h4-6,15H,3H2,1-2H3,(H,14,16,18)
• InChI Key： LQGCZIGGEPSYBR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=NC(C)=O)NNC1=CC=C(Cl)C=C1[N+]([O-])=O

Additional information on ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate

Ethyl (2E)-2-[2-(4-Chloro-2-Nitrophenyl)Hydrazin-1-Ylidene]-2-Acetamidoacetate: A Comprehensive Overview

Ethyl (2E)-2-[2-(4-chloro-2-nitrophenyl)hydrazin-1-ylidene]-2-acetamidoacetate, with CAS No 861208-39-1, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a hydrazone moiety and an acetamido group. The 4-chloro-2-nitrophenyl group plays a pivotal role in its chemical reactivity and biological activity. Recent studies have highlighted its potential applications in drug development, particularly in the design of anticancer agents and antimicrobial compounds.

The synthesis of ethyl (2E)-...acetate involves a multi-step process that typically begins with the preparation of the hydrazone intermediate. Researchers have optimized this process to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. The hydrazin-1-ylidene group is particularly reactive, making it a valuable component in the construction of bioactive molecules. Its ability to form stable complexes with metal ions has also been explored in the context of coordination chemistry.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Studies have shown that the 4-chloro-2-nitrophenyl moiety can modulate enzyme activity, making it a target for designing inhibitors against key enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated that derivatives of this compound exhibit potent inhibitory effects on histone deacetylases (HDACs), which are critical regulators of gene expression.

In addition to its medicinal applications, ethyl (2E)-...acetate has also been investigated for its role in materials science. Its ability to form self-assembled monolayers and coordinate with metal nanoparticles has opened new avenues for its use in nanotechnology. For example, researchers have successfully utilized this compound to synthesize metal-organic frameworks (MOFs) with high surface area and porosity, which hold promise for gas storage and catalysis.

From a toxicological perspective, understanding the safety profile of ethyl (2E)-...acetate is crucial for its potential therapeutic applications. Recent toxicity studies have indicated that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it shows low toxicity towards normal cells at therapeutic concentrations. This selectivity suggests that it could be developed into a targeted anticancer agent with reduced side effects.

Looking ahead, the development of novel derivatives based on ethyl (2E)-...acetate is expected to further expand its utility across diverse fields. Collaborative efforts between chemists, biologists, and material scientists are likely to unlock new functionalities and applications for this versatile compound. As research continues to uncover its full potential, ethyl (2E)-...acetate stands as a testament to the ingenuity of modern chemical synthesis and its impact on advancing science and technology.